1-(3-(Pyrazin-2-ylamino)azetidin-1-yl)-2-(o-tolyloxy)ethan-1-one
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Description
1-(3-(Pyrazin-2-ylamino)azetidin-1-yl)-2-(o-tolyloxy)ethan-1-one is a useful research compound. Its molecular formula is C16H18N4O2 and its molecular weight is 298.346. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Research on novel heterocyclic compounds, including azetidinones and pyrazine derivatives, often focuses on their synthesis and structural characterization. For example, a study discussed the synthesis of pyrazolopyrimidine and pyrazolotriazolopyrimidine derivatives, highlighting the versatile applications of these heterocyclic frameworks in developing new chemical entities with potential biological activities (Rashad et al., 2014).
Antimicrobial Applications
Compounds with azetidine and pyrazine motifs have been explored for their antimicrobial properties. For instance, azetidin-2-one containing pyrazoline derivatives have shown promising antimicrobial activities, suggesting their potential in addressing bacterial and fungal infections (Shailesh et al., 2012).
Anti-inflammatory and Analgesic Activities
The exploration of heterocyclic compounds extends to evaluating their anti-inflammatory and analgesic properties. A study on benzofuran derivatives highlighted significant anti-inflammatory, analgesic, and anticonvulsant activities, demonstrating the therapeutic potential of such compounds in pain and inflammation management (El-Sawy et al., 2014).
Antidiabetic and Renoprotective Activities
Research has also been conducted on benzazole, thiazolidin-4-one, and azetidin-2-one derivatives for their antihyperglycemic and renoprotective activities. Some compounds were found to exhibit remarkable anti-diabetic potency and significant renoprotective activity, underscoring the potential of heterocyclic compounds in metabolic disorder treatments (Abeed et al., 2017).
Properties
IUPAC Name |
2-(2-methylphenoxy)-1-[3-(pyrazin-2-ylamino)azetidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2/c1-12-4-2-3-5-14(12)22-11-16(21)20-9-13(10-20)19-15-8-17-6-7-18-15/h2-8,13H,9-11H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUYAQWXITVEPRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)N2CC(C2)NC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.